1-oxo-2-(propan-2-yl)-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)-1,2-dihydroisoquinoline-4-carboxamide
CAS No.:
Cat. No.: VC16323056
Molecular Formula: C25H25N3O2
Molecular Weight: 399.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C25H25N3O2 |
|---|---|
| Molecular Weight | 399.5 g/mol |
| IUPAC Name | 1-oxo-2-propan-2-yl-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)isoquinoline-4-carboxamide |
| Standard InChI | InChI=1S/C25H25N3O2/c1-15(2)28-14-20(16-8-3-4-10-19(16)25(28)30)24(29)27-22-13-7-11-18-17-9-5-6-12-21(17)26-23(18)22/h3-6,8-10,12,14-15,22,26H,7,11,13H2,1-2H3,(H,27,29) |
| Standard InChI Key | WJCDOYHLDATSND-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)N1C=C(C2=CC=CC=C2C1=O)C(=O)NC3CCCC4=C3NC5=CC=CC=C45 |
Introduction
1-oxo-2-(propan-2-yl)-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)-1,2-dihydroisoquinoline-4-carboxamide is a complex organic compound with a molecular formula of C25H25N3O2 and a molecular weight of approximately 399.5 g/mol . This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities. The structure of this compound includes an isoquinoline core linked to a tetrahydrocarbazole moiety, contributing to its unique chemical properties and potential biological activities.
Synthesis and Chemical Reactions
The synthesis of this compound typically involves multi-step reactions that require careful control of conditions to achieve high yields and purity. While specific synthesis protocols for this exact compound are not detailed in available literature, similar isoquinoline derivatives often involve reactions such as cyclization, coupling reactions, and functional group modifications using various reagents like Lewis acids and coupling agents.
Comparison with Similar Compounds
Other compounds in the same class, such as N-(6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-2-[4-oxo-3-(propan-2-yl)-3,4-dihydrophthalazin-1-yl]acetamide, have shown potential biological activities, particularly in medicinal chemistry. These compounds often feature complex structures with multiple rings and functional groups, contributing to their diverse biological activities.
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